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Compound of Interest

(Rac)-1-Oleoyl! lysophosphatidic
Compound Name:
acid sodium

Cat. No.: B560275

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Rac)-1-Oleoyl lysophosphatidic acid (LPA) is a bioactive phospholipid that
functions as a potent signaling molecule. It is a key member of the lysophosphatidic acid family,
which mediates a wide range of cellular responses by activating specific G protein-coupled
receptors (GPCRSs), primarily LPA receptors LPA1-6.[1][2] Its involvement in critical cellular
processes—including cell proliferation, migration, differentiation, and survival—makes it a focal
point in both cell biology research and drug development.[2][3][4] 1-Oleoyl LPA is one of the
most abundant and biologically active species of LPA, frequently used to stimulate cellular
pathways in experimental settings.[5][6]

Accurate preparation of LPA solutions is critical for obtaining reliable and reproducible
experimental outcomes. These application notes provide detailed protocols for the
solubilization and storage of (Rac)-1-Oleoyl lysophosphatidic acid sodium salt.

Data Presentation

The quantitative data for (Rac)-1-Oleoyl lysophosphatidic acid sodium salt are summarized
below.

Table 1: Physical and Chemical Properties
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Property Value References
Molecular Formula C21H4007P - Na [21[31[7]
Molecular Weight 458.5 g/mol [21[31[7]
Appearance Crystalline solid [11[7]

Purity >95% [21[71[8]

Table 2: Solubility Data

Solvent Approximate Solubility References
PBS (pH 7.2) <18 mM (~8.3 mg/mL) [21[71[8]
Water Soluble (up to 40 mM) [9][10]
Ethanol ~0.05 mg/mL [7]

DMSO ~0.05 mg/mL [7]
Dimethylformamide (DMF) ~0.05 mg/mL [7]

Chloroform:Methanol:Acetic

i Clear solution at 10 mg/mL [10][11]
Acid (95:5:5)

Note: While soluble in organic solvents, achieving high concentrations may be limited. For most
biological assays, preparing a primary stock in an aqueous buffer is recommended.

Table 3: Storage and Stability
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Storage .
Form Stability References
Temperature
Crystalline Solid -20°C >4 years [7]
Organic Stock
) -80°C Up to 6 months [111519]
Solution
-20°C Up to 1 month [1115119]
] Not recommended for
Aqueous Solution 4°C [11[7]

more than one day

To avoid degradation and repeated freeze-thaw cycles, it is strongly recommended to aliquot

stock solutions into single-use volumes.[1][2][5]

Experimental Protocols

Safety Precautions: Standard laboratory safety practices, including wearing gloves and safety

glasses, should be followed.

Protocol 1: Preparation of an Aqueous Stock Solution in

PBS

This protocol is suitable for preparing a stock solution for direct use in most cell-based assays.

Materials:

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Sterile conical polypropylene or glass vials

(Rac)-1-Oleoyl lysophosphatidic acid sodium salt

Sterile Phosphate Buffered Saline (PBS), pH 7.2, calcium and magnesium-free
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Equilibration: Allow the vial of LPA to warm to room temperature before opening to prevent
moisture condensation.[1]

Weighing: Accurately weigh the desired amount of LPA solid in a sterile vial.

Solvent Addition: Add the appropriate volume of sterile PBS (pH 7.2) to the vial to achieve
the desired concentration. For example, to prepare a 10 mM stock solution from 1 mg of LPA
(MW: 458.5 g/mol ):

o Volume of PBS = (1 mg/ 458.5 g/mol ) / (10 mmol/L) = 0.218 mL or 218 pL.[2]

Dissolution: Tightly cap the vial and vortex thoroughly. If the solid does not dissolve
completely, gentle warming to 37°C or brief sonication in a water bath can aid dissolution.[1]

Usage: Prepare this solution fresh immediately before use.[2][8] Aqueous solutions are not
recommended for storage for more than one day.[1][7] For cell culture applications, the final
working solution should be sterile-filtered through a 0.22 um filter.[9]

Protocol 2: Preparation of a Concentrated Organic Stock
Solution

This protocol is useful for long-term storage, although solubility in organic solvents is limited.

Materials:

(Rac)-1-Oleoyl lysophosphatidic acid sodium salt

Anhydrous Ethanol or DMSO

Inert gas (e.g., argon or nitrogen)

Sterile glass vial with a PTFE-lined cap

Vortex mixer

Procedure:

Equilibration: Allow the vial of LPA to warm to room temperature before opening.[1]
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» Weighing: Accurately weigh the LPA solid directly into the sterile glass vial.

e Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., Ethanol or
DMSO) to the vial.

 Inert Gas Purge: To minimize oxidation of the lipid's double bond, briefly purge the
headspace of the vial with an inert gas (argon or nitrogen) and cap tightly.[1][7][11]

o Dissolution: Vortex thoroughly until the solid is completely dissolved.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile vials.[1][5] Store the aliquots at -80°C for up to 6
months or at -20°C for up to 1 month.[5][9][12]

Protocol 3: Dilution of Organic Stock for Aqueous
Applications

This protocol details the dilution of an organic stock solution into an aqueous buffer for use in
biological experiments.

Materials:

o Concentrated LPA organic stock solution (from Protocol 2)

» Sterile aqueous buffer (e.g., PBS, cell culture medium)

o Sterile polypropylene or glass tubes

Procedure:

e Thawing: Thaw a single-use aliquot of the organic stock solution at room temperature.

« Dilution: To prevent precipitation, add the organic stock solution dropwise to the aqueous
buffer while the buffer is being vortexed.[1]

» Final Concentration: Ensure the final concentration of the organic solvent in the working
solution is insignificant, as organic solvents can have physiological effects at low
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concentrations.[7] For example, keep the final DMSO or ethanol concentration well below

0.1%.

o Usage: Use the freshly prepared working solution immediately.

Visualizations

Solution Preparation Workflow

Equilibrate vial to RT
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Caption: Workflow for preparing (Rac)-1-Oleoyl LPA solutions.
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Caption: Simplified overview of LPA receptor-mediated signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lysophosphatidic-acid-sodium-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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